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For Researchers, Scientists, and Drug Development Professionals

Introduction

Arachidonate 15-lipoxygenase (Alox15), also known as 12/15-lipoxygenase (12/15-LOX), is a
lipid-peroxidizing enzyme implicated in the pathogenesis of various neurological disorders.
Alox15 catalyzes the oxidation of polyunsaturated fatty acids, leading to the generation of
bioactive lipid mediators that contribute to oxidative stress, inflammation, and ferroptosis—a
form of iron-dependent programmed cell death.[1] Upregulation and hyperactivation of Alox15
have been observed in models of ischemic stroke, neurotrauma, and neurodegenerative
diseases, making it a compelling therapeutic target for neuroprotection.[2]

Alox15-IN-2 is a potent, allosteric inhibitor of human and rabbit Alox15.[3][4] By specifically
targeting the linoleate and arachidonate oxygenase activity of Alox15, this small molecule
provides a valuable tool for investigating the role of this enzyme in neuronal injury and for
evaluating its therapeutic potential. These application notes provide detailed protocols for
utilizing Alox15-IN-2 in both in vitro and in vivo experimental models of neuroprotection.

Alox15-IN-2: Properties and Specifications

Alox15-IN-2 (also referred to as compound 8a) is characterized by its specific inhibitory action
on Alox15. Its key properties are summarized below.
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Property Value Reference
Target Arachidonate 15-lipoxygenase B1E]
(Alox15)
ICso (Linoleic Acid) 1.55 uM [31[41[6]
ICso (Arachidonic Acid) 2.79 uM [31[41[6]
Molecular Formula C23H20N304S [4107]
Molecular Weight 443.56 g/mol [4117]
Appearance Solid [5]1[6]
Solubility DMSO (= 100 mg/mL) [4]

Storage (Powder)

-20°C for 3 years

[4]

Storage (in Solvent)

-80°C for 6 months / -20°C for

1 month

[3]4]

Alox15 Signaling in Neuronal Injury

Alox15 plays a central role in pathways leading to neuronal cell death, particularly under

conditions of oxidative stress. Its inhibition by Alox15-IN-2 can block these detrimental

cascades.
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1. Culture HT22 Neuronal Cells

:

2. Pre-treat with Alox15-IN-2
(e.g0., 1, 25,5, 10 pM) for 2h

3. Induce Oxidative Stress
(e.g., 5 mM Glutamate or H202)
(4. Incubate for 240

e ~.

5. Endpoint Assayx

Cell Viability ROS Production Lipid Peroxidation
(MTT, LDH) (DCFDA) (C11-BODIPY)

6. Data Analysis
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1. Animal Acclimatization
& Baseline Behavioral Tests

2. Induce Focal Ischemia

(MCAO Model)

3. Administer Alox15-IN-2
(e.g., i.p. or i.v.) at specific time points

:

4. Post-MCAOQO Behavioral Testing

(Neurological Score, Motor Tests)
(Days 1, 3,7)

7 ~

5. Termingl Analysis tRay 7)

Biochemistry
(Western Blot, ELISA for
Alox15, IL-1(3, TNF-a)

Infarct Volume Histology
(TTC Staining) (H&E, Nissl)

6. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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